6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride

• IUPAC Name: 6-amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H10N2O2.ClH/c7-5-2-1-4(3-8-5)6(9)10;/h4H,1-3H2,(H2,7,8)(H,9,10);1H
• InChI Key: MHRUXOOXIYLGRE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NCC1C(=O)O)N.Cl
• Molecular Formula: C6H11ClN2O2
• Molecular Weight: 178.62 g/mol
• CAS No.: 146422-37-9

Description

6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 146422-37-9. It has a molecular weight of 178.62. The IUPAC name for this compound is 6-amino-1,2,3,4-tetrahydropyridine-3-carboxylic acid hydrochloride.

Synthesis Analysis

Tetrahydropyridines (THPs), including this compound, have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties. More innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H10N2O2.ClH/c7-5-2-1-4(3-8-5)6(9)10;/h2,4,8H,1,3,7H2,(H,9,10);1H. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 261-263 degrees Celsius.

Mechanism of Action

6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride acts as a selective agonist of the AMPA receptor subtype, binding to the GluA2 subunit with high affinity. Activation of the AMPA receptor by this compound results in the influx of cations, such as sodium and calcium, into the postsynaptic neuron, leading to depolarization and the generation of an action potential. This process is essential for fast synaptic transmission and the integration of neuronal activity in the CNS.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects in the CNS. Activation of the AMPA receptor by this compound leads to the induction of long-term potentiation (LTP), a process that is essential for learning and memory. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to modulate the release of neurotransmitters, such as dopamine and acetylcholine, in the CNS.

Advantages and Limitations for Lab Experiments

6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride has several advantages as a research tool in neuroscience. It is a highly selective agonist of the AMPA receptor subtype, making it a useful tool for studying the function of this receptor in isolation. Additionally, this compound has a high affinity for the GluA2 subunit of the AMPA receptor, making it a useful tool for studying the role of this subunit in synaptic transmission and plasticity. However, there are also limitations to the use of this compound in lab experiments. This compound is a synthetic compound that does not occur naturally in the CNS, and its effects may not accurately reflect the function of the AMPA receptor in vivo. Additionally, this compound is a potent agonist of the AMPA receptor and may not accurately reflect the physiological response to endogenous glutamate release.

Future Directions

There are several potential future directions for research involving 6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride. One area of interest is the role of the GluA2 subunit in synaptic plasticity and learning and memory. This compound has been shown to have a high affinity for this subunit, and further research may elucidate the specific role of GluA2 in these processes. Additionally, there is interest in the potential therapeutic applications of this compound for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research may identify specific targets for the use of this compound in the treatment of these disorders. Finally, there is interest in the development of novel compounds that selectively target specific subunits of the AMPA receptor, which may have potential therapeutic applications for a wide range of neurological disorders.

Scientific Research Applications

6-Amino-2,3,4,5-tetrahydropyridine-3-carboxylic acid hydrochloride has been used extensively in neuroscience research to study the function of the AMPA receptor subtype. The AMPA receptor is involved in a wide range of physiological and pathological processes in the CNS, including learning and memory, synaptic plasticity, and neurodegeneration. This compound has been used to investigate the role of the AMPA receptor in these processes and to identify potential therapeutic targets for neurological disorders.

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

2-Amino-5-methoxycarbonylpyridine (0.912 g, 6.6 mmol) was dissolved in 90% ethanol (137 ml) and conc. HCl (3.5 ml, 40 mmol) was added. The solution was hydrogenated over PtO2 (200 mg) in a Parr shaker apparatus at room temperature and 29 psig for 2 hours. Filtration and evaporation gave 1.05 g (89%) crude white crystals identified as the product by 400 MHz nmr and ir 3350, 3011, 1714 cm-1.